Cas no 214210-02-3 (5-Bromo-2-(2-morpholinoethylamino)benzonitrile)

• Product Name: 5-Bromo-2-(2-morpholinoethylamino)benzonitrile
• CAS No: 214210-02-3
• MF: C₁₃H₁₆BrN₃O
• MW: 310.189641952515
• CID: 2124760
• Update Time: 2023-08-04

5-Bromo-2-(2-morpholinoethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-morpholinoethylamino)benzonitrile
• 5-bromo-2-(2-morpholin-4-yl-ethylamino)benzonitrile
• JNMVCQVRHLHGAT-UHFFFAOYSA-N
• 5-Bromo-2-(2-morpholinoethylamino)benzonitrile

• Inchi： 1S/C13H16BrN3O/c14-12-1-2-13(11(9-12)10-15)16-3-4-17-5-7-18-8-6-17/h1-2,9,16H,3-8H2
• InChI Key： JNMVCQVRHLHGAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)NCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Topological Polar Surface Area: 48.3